Cas no 1805255-40-6 (4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol)
4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol
-
- Inchi: 1S/C8H7Br2F2NO/c9-1-5-6(8(11)12)7(10)4(3-14)2-13-5/h2,8,14H,1,3H2
- InChI Key: BNMJOYGMESSQID-UHFFFAOYSA-N
- SMILES: BrC1C(CO)=CN=C(CBr)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 1.9
- Topological Polar Surface Area: 33.1
4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054230-1g |
4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol |
1805255-40-6 | 97% | 1g |
$1,579.40 | 2022-04-01 |
4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol
Introduction to 4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1805255-40-6)
4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol, identified by its CAS number 1805255-40-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of bromo, bromomethyl, difluoromethyl, and hydroxymethyl substituents, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.
The bromo and bromomethyl groups attached to the pyridine ring introduce reactive sites that are highly conducive for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design. The difluoromethyl group, on the other hand, is a well-documented pharmacophore that enhances metabolic stability and binding affinity to biological targets. Its incorporation into the molecule suggests a deliberate design aimed at optimizing pharmacokinetic profiles.
The hydroxymethyl moiety at the 5-position of the pyridine ring adds another layer of reactivity, enabling transformations such as etherification or esterification, which can be exploited to modify solubility or improve bioavailability. This compound’s multifaceted reactivity makes it an intriguing scaffold for medicinal chemists seeking to develop novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their prevalence in approved drugs and their demonstrated efficacy across various therapeutic areas.
In the context of contemporary pharmaceutical research, 4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol has shown promise as a building block for small-molecule inhibitors targeting critical biological pathways. For instance, studies have indicated its potential utility in developing kinase inhibitors, which are vital in treating cancers and inflammatory diseases. The combination of bromo and bromomethyl substituents allows for precise modulation of electronic properties and steric hindrance around the binding pocket of these enzymes. Additionally, the electron-withdrawing nature of the difluoromethyl group can fine-tune the interactions with hydrogen bond donors or acceptors in protein targets.
Recent publications have explored derivatives of this compound in attempts to optimize their pharmacological properties. For example, modifications at the 2-position have been investigated to enhance binding affinity to specific receptors or enzymes. The use of computational chemistry techniques has further accelerated this process by predicting how different substituents will influence molecular interactions. Such high-throughput virtual screening methods have become indispensable in modern drug discovery pipelines, enabling researchers to rapidly identify promising candidates like 4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol for experimental validation.
The synthetic methodologies employed in preparing this compound reflect the growing sophistication of organic synthesis techniques. Modern approaches often involve multi-step sequences that leverage transition metal catalysis to achieve high yields and regioselectivity. The ability to introduce multiple functional groups with precision is crucial for generating libraries of compounds that can be screened for biological activity. Advances in flow chemistry have also contributed to more efficient production processes, reducing reaction times and improving scalability.
Beyond its immediate synthetic utility, 4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol exemplifies the broader trend toward designing molecules with tailored properties through rational drug design principles. The integration of structural features derived from known bioactive scaffolds with novel substituents allows for systematic exploration of chemical space. This strategy has been instrumental in overcoming challenges associated with drug resistance and side effects by creating compounds with improved selectivity profiles.
The future prospects for this compound are promising, particularly as computational tools continue to evolve and provide deeper insights into molecular interactions. By leveraging machine learning algorithms trained on large datasets of bioactive compounds, researchers can predict new analogs with enhanced properties more efficiently than ever before. Such innovations are expected to further drive interest in heterocyclic compounds like 4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol, solidifying their role as cornerstone entities in medicinal chemistry.
In conclusion, 4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1805255-40-6) represents a significant advancement in pharmaceutical research due to its versatile structure and potential applications. Its unique combination of reactive sites positions it as a valuable intermediate for synthesizing novel therapeutics targeting various diseases. As research progresses and new methodologies emerge, this compound will undoubtedly continue to play a pivotal role in shaping the future landscape of drug discovery.
1805255-40-6 (4-Bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)